Cas no 364793-54-4 (6-Bromo-4-chloroquinoline-3-carbonitrile)

• Product Name: 6-Bromo-4-chloroquinoline-3-carbonitrile
• CAS No: 364793-54-4
• MF: C₁₀H₄BrClN₂
• MW: 267.509160041809
• MDL: MFCD09261323
• CID: 297299
• PubChem ID: 23438095
• Update Time: 2025-09-28

6-Bromo-4-chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloroquinoline-3-carbonitrile
• 3-QUINOLINECARBONITRILE, 6-BROMO-4-CHLORO-
• 6-bromo-4-chloro-3-Quinolinecarbonitrile
• 6-bromo-4-chloro-3-cyanoquinoline
• 6-BROMO-4-CHLORO-QUINOLINE-3-CARBONITRILE
• CS-0001102
• MFCD09261323
• SB21092
• FT-0717194
• AKOS000186783
• SY064464
• 3-Quinolinecarbonitrile,6-bromo-4-chloro-
• SCHEMBL529236
• OCILRHPBZATKKG-UHFFFAOYSA-N
• EN300-50896
• AB01003803-01
• 364793-54-4
• AS-36939
• DTXSID30634135
• DB-069379

• MDL： MFCD09261323
• Inchi： 1S/C10H4BrClN2/c11-7-1-2-9-8(3-7)10(12)6(4-13)5-14-9/h1-3,5H
• InChI Key： OCILRHPBZATKKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(C#N)=CN=2)Cl

Computed Properties

• Exact Mass: 265.92500
• Monoisotopic Mass: 265.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 36.68000
• LogP: 3.52238

6-Bromo-4-chloroquinoline-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 6-Bromo-4-chloroquinoline-3-carbonitrile

6-Bromo-4-chloroquinoline-3-carbonitrile (CAS No. 364793-54-4): A Versatile Building Block in Medicinal Chemistry and Material Science

The compound 6-Bromo-4-chloroquinoline-3-carbonitrile (CAS 364793-54-4) is a highly functionalized quinoline derivative that has garnered significant attention in pharmaceutical research and advanced material synthesis. As a heterocyclic building block, this molecule combines multiple reactive sites – including a bromo substituent, chloro group, and cyano functionality – making it exceptionally valuable for structure-activity relationship (SAR) studies and molecular diversification.

Recent trends in drug discovery highlight the growing demand for quinoline-based scaffolds, particularly those with halogen substitutions. The 6-bromo-4-chloro pattern in this compound aligns perfectly with current medicinal chemistry strategies seeking improved metabolic stability and target binding affinity. Computational chemistry studies suggest that the 3-carbonitrile group enhances hydrogen bonding potential, a feature increasingly sought after in kinase inhibitor design and anticancer agent development.

From a synthetic chemistry perspective, the CAS 364793-54-4 material serves as a crucial intermediate for cross-coupling reactions. The bromo substituent at position 6 readily participates in Buchwald-Hartwig amination and Suzuki-Miyaura coupling, while the 4-chloro group offers additional modification possibilities. This dual functionality explains why researchers frequently search for "6-Bromo-4-chloroquinoline-3-carbonitrile synthetic applications" and "quinoline derivatives for drug discovery" in scientific databases.

The thermal stability and crystallinity of 6-Bromo-4-chloroquinoline-3-carbonitrile have also attracted interest in organic electronic materials. Its electron-withdrawing groups contribute to n-type semiconductor characteristics, with potential applications in OLED materials and organic photovoltaics. These properties align with the growing market demand for sustainable electronic materials, making it a subject of numerous patent applications in recent years.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography. The crystalline form with CAS 364793-54-4 has been thoroughly documented in the Cambridge Structural Database, providing valuable reference data for researchers investigating "quinoline crystal packing" or "halogen bonding patterns" in heterocyclic systems.

In the context of green chemistry initiatives, several research groups have developed improved synthetic routes to 6-Bromo-4-chloroquinoline-3-carbonitrile that reduce heavy metal catalysts and organic solvents. These advancements respond to frequent search queries about "environmentally friendly synthesis of halogenated quinolines" and "sustainable heterocyclic chemistry". The compound's role in bioconjugation chemistry has also expanded, particularly for developing fluorescent probes and biological labels.

Quality control specifications for commercial CAS 364793-54-4 material typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. These standards address pharmaceutical industry concerns about "high-purity quinoline derivatives" and "GMP-compliant building blocks". Storage recommendations usually suggest protection from light at 2-8°C under inert atmosphere to maintain stability.

The future research directions for this compound appear promising, particularly in fragment-based drug discovery and combinatorial chemistry. Its balanced lipophilicity (predicted LogP ~2.8) and molecular weight (267.5 g/mol) make it suitable for developing central nervous system (CNS) drugs, addressing frequent searches about "blood-brain barrier permeable scaffolds". Additionally, the rise of AI-assisted molecular design has increased demand for well-characterized building blocks like 6-Bromo-4-chloroquinoline-3-carbonitrile to train predictive algorithms.

From a commercial availability standpoint, 364793-54-4 is offered by several specialty chemical suppliers in quantities ranging from milligrams to kilograms. Current market analysis shows growing procurement interest from contract research organizations and academic drug discovery centers, particularly those focusing on "neglected tropical disease research" and "emerging viral targets". The compound's pricing reflects its synthetic complexity and pharmaceutical-grade purity requirements.

In summary, 6-Bromo-4-chloroquinoline-3-carbonitrile (CAS 364793-54-4) represents a multifaceted tool for modern chemical research. Its unique combination of substituents enables diverse chemical transformations while its physicochemical properties meet contemporary demands in both medicinal chemistry and material science. As research trends continue to evolve toward targeted therapies and functional materials, this compound's importance as a strategic building block will likely increase further.